Cas no 331666-26-3 (2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol)

• Product Name: 2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol
• CAS No: 331666-26-3
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 3065539
• PubChem ID: 1728679
• Update Time: 2025-05-24

2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol
• SR-01000368724
• BBL002003
• 2-[(E)-{[1-(4-NITROPHENYL)PYRROL-2-YL]METHYLIDENE}AMINO]ETHANOL
• SR-01000368724-1
• CS-0357326
• 2-[(E)-{[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylidene}amino]ethan-1-ol
• 2-[[1-(4-nitrophenyl)pyrrol-2-yl]methylideneamino]ethanol
• 2-(((1-(4-Nitrophenyl)-1H-pyrrol-2-yl)methylene)amino)ethan-1-ol
• VS-00988
• 2-({(E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylidene}amino)ethanol
• (E)-2-(((1-(4-nitrophenyl)-1H-pyrrol-2-yl)methylene)amino)ethan-1-ol
• AG-690/32531006
• AKOS005426262
• 331666-26-3
• 2-({[1-(4-NITROPHENYL)-1H-PYRROL-2-YL]METHYLENE}AMINO)-1-ETHANOL
• STK279802
• 2-{[(1-{4-nitrophenyl}-1H-pyrrol-2-yl)methylene]amino}ethanol

• Inchi： 1S/C13H13N3O3/c17-9-7-14-10-13-2-1-8-15(13)11-3-5-12(6-4-11)16(18)19/h1-6,8,10,17H,7,9H2/b14-10+
• InChI Key： ICCJASVNNMEGET-GXDHUFHOSA-N
• SMILES： OCC/N=C/C1=CC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.09569129Da
• Monoisotopic Mass: 259.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol

Comprehensive Overview of 2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol (CAS No. 331666-26-3)

2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol, identified by its CAS No. 331666-26-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a pyrrole ring, a nitrophenyl group, and an ethanolamine moiety, making it a versatile intermediate for various applications. Researchers and industries are increasingly exploring its potential due to its intriguing chemical properties and reactivity.

The compound's IUPAC name reflects its complex structure, which includes an imine linkage (methyleneamino group) and a hydroxyl-functionalized side chain. This structural motif is particularly valuable in designing pharmaceutical intermediates and functional materials. Recent studies highlight its role in synthesizing heterocyclic compounds, which are pivotal in drug discovery for targeting diseases such as cancer and inflammatory disorders. The presence of the 4-nitrophenyl group enhances its electron-withdrawing characteristics, facilitating reactions like nucleophilic substitutions.

In the context of green chemistry, 2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol has been investigated for its potential in sustainable synthesis. With growing interest in eco-friendly solvents and catalysts, this compound's compatibility with biodegradable reaction media aligns with global trends toward reducing environmental impact. Its stability under mild conditions also makes it suitable for flow chemistry applications, a hot topic in modern chemical engineering.

From a spectroscopic perspective, the compound exhibits distinct UV-Vis absorption and NMR signals, which are critical for quality control in industrial production. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize its purity, a common concern among purchasers searching for high-purity chemical suppliers. These attributes are frequently queried in academic and industrial forums, emphasizing the need for reliable data.

The demand for CAS No. 331666-26-3 has risen in parallel with advancements in organic electronics. Its conjugated system makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs), areas dominating materials science discussions. Startups and R&D teams often search for derivatives of this compound to innovate in flexible displays and energy storage devices, reflecting its cross-disciplinary relevance.

Safety and handling of 2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol adhere to standard laboratory protocols. While not classified as hazardous, proper storage in anhydrous conditions is recommended to preserve its integrity. This practical information is frequently sought by laboratory technicians and procurement specialists, underscoring the importance of clear technical documentation.

In summary, CAS No. 331666-26-3 represents a nexus of innovation across multiple scientific domains. Its synthesis, applications, and analytical profiling continue to inspire research, addressing contemporary challenges in healthcare, sustainability, and advanced materials. As interest grows, so does the need for collaborative efforts to unlock its full potential.